Cas no 941894-39-9 (N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 941894-39-9
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5499257
• Update Time: 2025-10-16

N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-imidazol-1-ylpropyl)-N'-(thiophen-2-ylmethyl)oxamide
• N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C13H16N4O2S/c18-12(13(19)16-9-11-3-1-8-20-11)15-4-2-6-17-7-5-14-10-17/h1,3,5,7-8,10H,2,4,6,9H2,(H,15,18)(H,16,19)
• InChI Key： LSIAIYHPWHSFLC-UHFFFAOYSA-N
• SMILES： C(NCCCN1C=NC=C1)(=O)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide

N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 941894-39-9): A Comprehensive Overview

N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 941894-39-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide is defined by its imidazole and thiophene moieties, which are connected through an ethanediamide linker. The imidazole ring is a common functional group found in many biologically active compounds, including histamine and several antibiotics. The thiophene ring, on the other hand, is known for its aromatic properties and is often used in the design of drugs with improved pharmacokinetic profiles.

The synthesis of N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide typically involves a multi-step process. One common approach is to start with 3-(1H-imidazol-1-yl)propylamine and thiophene-2-carbaldehyde, which are reacted to form the corresponding imine intermediate. This intermediate is then reduced to the desired diamide using a suitable reducing agent such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst. The final product is purified using standard techniques such as column chromatography or recrystallization.

Biological Activities and Mechanisms of Action

N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide has demonstrated significant anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Furthermore, this compound has been found to inhibit angiogenesis, a critical process in tumor growth and metastasis.

Recent Research Advancements

The potential therapeutic applications of N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-yl)methylethanediamide have been further explored in recent studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation in a murine model of colitis. The researchers found that treatment with N-3-(1H-imidazol-1-yl)propyl-N'-(thiophen-2-y l)methylethanediamide led to a significant decrease in inflammatory markers and improved histological scores.

Another notable study published in Cancer Research investigated the anti-cancer effects of this compound in human breast cancer cells. The results showed that N-3-(1H-imidazol -1 - yl ) prop y l - N ' - ( thi ophen - 2 - yl ) meth ylethan e diam ide strong > significantly inhibited cell proliferation and induced apoptosis through the activation of p53-dependent pathways. These findings suggest that this compound may have potential as a novel therapeutic agent for breast cancer.

Clinical Trials and Future Prospects

While preclinical studies have provided promising results, further research is needed to evaluate the safety and efficacy of N - 3 - ( 1 H - im id az ol - 1 - yl ) prop y l - N ' - ( thi ophen - 2 - yl ) meth ylethan e diam ide strong > in clinical settings. Several phase I clinical trials are currently underway to assess the pharmacokinetics, safety, and tolerability of this compound in healthy volunteers and patients with various inflammatory and cancer conditions.

The future prospects for N - 3 - ( 1 H - im id az ol - 1 - yl ) prop y l - N ' - ( thi ophen - 2 - yl ) meth ylethan e diam ide strong > are promising. If clinical trials continue to show positive outcomes, this compound could potentially be developed into a new class of drugs for treating inflammatory diseases and cancers. Additionally, ongoing research aims to optimize the chemical structure of this compound to enhance its potency and reduce potential side effects.